Cas no 93894-56-5 (Isooctanesulfonamide,heptadecafluoro- (9CI))

Isooctanesulfonamide,heptadecafluoro- (9CI) structure
93894-56-5 structure
Product Name:Isooctanesulfonamide,heptadecafluoro- (9CI)
CAS No:93894-56-5
MF:C8H2F17NO2S
MW:499.144840717316
CID:810679
PubChem ID:44145266
Update Time:2025-04-19

Isooctanesulfonamide,heptadecafluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Isooctanesulfonamide,heptadecafluoro- (9CI)
    • 1,1,2,2,3,3,4,4,5,5,6,7,7,7-tetradecafluoro-6-(trifluoromethyl)heptane-1-sulfonamide
    • heptadecafluoroisooctanesulphonamide
    • EINECS 299-755-9
    • NS00011315
    • DTXSID901022195
    • 1-Heptanesulfonamide, 1,1,2,2,3,3,4,4,5,5,6,7,7,7-tetradecafluoro-6-(trifluoromethyl)-
    • 1644617-02-6
    • 93894-56-5
    • Inchi: 1S/C8H2F17NO2S/c9-1(6(18,19)20,7(21,22)23)2(10,11)3(12,13)4(14,15)5(16,17)8(24,25)29(26,27)28/h(H2,26,27,28)
    • InChI Key: LIDOVKZSCIIYGP-UHFFFAOYSA-N
    • SMILES: S(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(N)(=O)=O

Computed Properties

  • Exact Mass: 498.9534782g/mol
  • Monoisotopic Mass: 498.9534782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 712
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 68.5Ų

Isooctanesulfonamide,heptadecafluoro- (9CI) Related Literature

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